Cas no 6165-75-9 (Propargyl benzenesulfonate)

• Product Name: Propargyl benzenesulfonate
• CAS No: 6165-75-9
• MF: C₉H₈O₃S
• MW: 196.223021507263
• MDL: MFCD00013459
• CID: 507034
• PubChem ID: 24859503
• Update Time: 2025-09-28

Propargyl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Prop-2-yn-1-yl benzenesulfonate
• Propargyl benzenesulfonate
• prop-2-ynyl benzenesulfonate
• Prop-2-ynyl benzenesulphonate
• Propargylbenzenesulfonate
• 2-Propyn-1-ol, 1-benzenesulfonate
• C9H8O3S
• 2-propynyl benzenesulfonate
• KSC354A8F
• Propargyl benzenesulfonate, 96%
• 2-(prop-2-ynyl)benzenesulfonate
• RAGBYXLIHQFIPK-UHFFFAOYSA-N
• Benzenesulfonic acid propargyl ester
• TRA
• DB-024446
• MFCD00013459
• CS-W010595
• J-802278
• 2-Propyn-1-yl benzenesulfonate
• AC-33573
• SY106411
• MS-20649
• 6165-75-9
• AKOS005206714
• SB17961
• NS00043608
• DTXCID901023686
• EINECS 228-203-1
• SCHEMBL254799
• DTXSID10884232
• JZ37EVH5NA
• D70393

• MDL： MFCD00013459
• Inchi： 1S/C9H8O3S/c1-2-8-12-13(10,11)9-6-4-3-5-7-9/h1,3-7H,8H2
• InChI Key： RAGBYXLIHQFIPK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OCC#C

Computed Properties

• Exact Mass: 196.01900
• Monoisotopic Mass: 196.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8

Experimental Properties

• Color/Form: Cryst.
• Density: 1.243 g/mL at 25 °C(lit.)
• Melting Point: −30 °C (lit.)
• Boiling Point: 140-142 °C/2 mmHg(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.525(lit.)
• PSA: 51.75000
• LogP: 2.10590
• Solubility: Not determined

Propargyl benzenesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 1760 8/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons